Cas no 221352-10-9 (3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol)

3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol structure

221352-10-9 structure

Product Name:3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol

CAS No:221352-10-9

Molecular Formula:C₉H₁₁BO₂

Molecular Weight:161.9934

MDL:MFCD13180474

CID:1037199

PubChem ID:44228974

3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol Properties

Names and Identifiers

- 3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol
- 1,3-DIHYDRO-1-HYDROXY-3,3-DIMETHYL-2,1-BENZOXABOROLE
- 3,3-Gem-Dimethyl Benzoxaborole
- QC-4857
- 1-hydroxy-3,3-dimethyl-2,1-benzoxaborole
- 3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol
- XPHBVPSNNPMQPE-UHFFFAOYSA-N
- 1225AB
- FCH1165602
- AK109384
- AX8227504
- 3,3-Dimethyl-2,1-benzoxaborol-1(3H)-ol
- ST24041116
- 3,3-dimethyl-1-oxidanyl-2,1-benzoxaborole
- A815964
- 3,3
- AKOS016009098
- ZB0662
- SCHEMBL1164604
- EN300-1270696
- CHEMBL2036004
- DTXSID10657963
- WIA35210
- DS-4320
- SY108327
- MFCD13180474
- CS-0078620
- Z1255432716
- 3,3-DIMETHYL-2,1-BENZOXABOROL-1-OL
- 3,3-Dimethyl-1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole
- 221352-10-9
- AMY781
- 3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- MDL： MFCD13180474
- InChIKey： XPHBVPSNNPMQPE-UHFFFAOYSA-N
- Inchi： 1S/C9H11BO2/c1-9(2)7-5-3-4-6-8(7)10(11)12-9/h3-6,11H,1-2H3
- SMILES： O1B(C2=C([H])C([H])=C([H])C([H])=C2C1(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 162.08500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 162.0852098g/mol
Heavy Atom Count: 12
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 29.5

Experimental Properties

LogP: 0.63940
PSA: 29.46000
Boiling Point: 242.5±43.0 ºC (760 Torr),
Flash Point: 100.4±28.2 ºC,
Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BFS5-100mg	3,3-diMethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	95+%	100mg	$85.00	2025-02-25
A2B Chem LLC	AF32869-100mg	3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	95%	100mg	$27.00	2024-04-20
Aaron	AR00BG0H-100mg	3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	95%	100mg	$31.00	2025-01-23
abcr	AB446384-250 mg	3,3-Dimethyl-3H-benzo[c][1,2]oxaborol-1-ol, 95%; .	221352-10-9	95%	250mg	€157.90
Alichem	A019096477-100g	3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	95%	100g	5,161.68 USD
Ambeed	A273232-100mg	3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	95%	100mg	$36.0	2025-02-24
Apollo Scientific	OR54595-250mg	3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	98%	250mg	£51.00	2025-02-20
Chemenu	CM123265-1g	3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	95 %	1g	$128	2021-08-05
Enamine	EN300-1270696-100mg	3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol	221352-10-9	95.0%	100mg	$110.0	2022-02-28
eNovation Chemicals LLC	D751952-1g	3,3-diMethylbenzo[c][1,2]oxaborol-1(3H)-ol	221352-10-9	95+%	1g	$275	2022-04-14

3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol Synthesis

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Amadis Chemical Company Limited

(CAS:221352-10-9)3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol

Purity:99%/99%

Quantity:5g/25g

Price($):485.0/1455.0